tert-Butyl (4-methoxyphenyl)carbamate
Overview
Description
Tert-Butyl (4-methoxyphenyl)carbamate, also known as tert-butyl carbamate, is a compound of carbamic acid and tert-butyl alcohol. It is an important intermediate in organic synthesis, as it is used in the production of various pharmaceuticals, pesticides, and other chemicals. Tert-Butyl carbamate is also used as a catalyst in various reactions, and it is a key component in the synthesis of many other compounds.
Scientific Research Applications
Directed Lithiation : Tert-Butyl [2-(4-methoxyphenyl)ethyl]carbamate undergoes directed lithiation on the nitrogen and ortho to the directing metalating group. This process enables high yields of substituted products in organic synthesis (Smith, El‐Hiti, & Alshammari, 2013).
Synthesis of Biologically Active Compounds : Tert-Butyl 5-amino-4 ((2-(dimethylamino)ethyl)(methyl)amino)-2methoxyphenyl) carbamate is an important intermediate in the synthesis of biologically active compounds like omisertinib (AZD9291), used in targeted cancer therapies (Zhao, Guo, Lan, & Xu, 2017).
Synthesis of Indoles : Indoles with oxygen-bearing substituents, including methoxy groups, can be synthesized by cyclization of tert-butyl methoxy(phenyl)carbamates. This process is significant for creating compounds with potential pharmaceutical applications (Kondo, Kojima, & Sakamoto, 1997).
Building Blocks in Organic Synthesis : Tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, including tert-butyl carbamates, are used as building blocks in organic synthesis, particularly as N-(Boc)-protected nitrones (Guinchard, Vallée, & Denis, 2005).
Antioxidant Activities : Studies on compounds like 2,6-di-tert-butyl-4-methoxyphenol (DBHA), which is structurally related to tert-butyl (4-methoxyphenyl)carbamate, reveal insights into their antioxidant activities and potential pharmaceutical applications (Barclay, Edwards, & Vinqvist, 1999).
Organic Optoelectronic Applications : Tert-butyl carbamates are used in the synthesis of functionalized pyrenes, which are candidates for organic optoelectronic applications like organic light-emitting devices (OLEDs) (Hu, Feng, Seto, Iwanaga, Era, Matsumoto, Tanaka, & Yamato, 2013).
Mechanism of Action
Target of Action
Tert-Butyl (4-methoxyphenyl)carbamate, also known as tert-Butyl-4-methoxycarbanilate, is a chemical compound used in organic synthesis It is known to be used for the preparation of n-boc protected anilines , suggesting that it may interact with amine groups in biochemical systems.
Mode of Action
It is known to be used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the c-3 position . This suggests that it may interact with its targets through carbamate formation, a common reaction in organic chemistry involving the reaction of a carbamic acid derivative with an amine .
Action Environment
The action, efficacy, and stability of this compound are likely to be influenced by various environmental factors. These may include the specific conditions of its use, such as temperature, pH, and the presence of other chemical compounds . .
Safety and Hazards
Future Directions
The future directions for “tert-Butyl (4-methoxyphenyl)carbamate” are likely to be influenced by its potential applications in various fields of research and industry. Given its role as a protecting group in organic synthesis, it may find further applications in the synthesis of complex organic molecules .
properties
IUPAC Name |
tert-butyl N-(4-methoxyphenyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3/c1-12(2,3)16-11(14)13-9-5-7-10(15-4)8-6-9/h5-8H,1-4H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTJDZTUATTYLBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=C(C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90372420 | |
Record name | tert-Butyl-4-methoxycarbanilate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90372420 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18437-68-8 | |
Record name | tert-Butyl-4-methoxycarbanilate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90372420 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 18437-68-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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